Cas no 1443327-41-0 (Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate)

• Product Name: Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate
• CAS No: 1443327-41-0
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• MDL: MFCD11617569
• CID: 5219029
• Update Time: 2026-03-06

Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate

• MDL： MFCD11617569
• Inchi： 1S/C13H15ClO3/c1-9-8-10(6-7-11(9)14)12(15)4-3-5-13(16)17-2/h6-8H,3-5H2,1-2H3
• InChI Key： HRKZDTJLJBTKKB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCC(C1=CC=C(Cl)C(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate

Methyl 5-(4-Chloro-3-methylphenyl)-5-oxovalerate (CAS No. 1443327-41-0): An Overview

Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate (CAS No. 1443327-41-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential applications in drug development and other chemical processes.

The chemical structure of Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate consists of a substituted phenyl ring attached to a valerate ester moiety. The presence of a chlorine atom and a methyl group on the phenyl ring imparts specific physical and chemical properties to the molecule, making it an interesting candidate for various applications. The ester functionality, on the other hand, provides opportunities for further chemical modifications and reactions.

Recent research has focused on the synthesis and characterization of Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate. A study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route for this compound using a one-pot reaction sequence. The method involves the condensation of 4-chloro-3-methylbenzaldehyde with malonic acid, followed by esterification with methanol. This approach not only simplifies the synthesis but also improves the overall yield and purity of the final product.

In terms of its physical properties, Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate is a white crystalline solid with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate has also been explored in several studies. A notable investigation published in the European Journal of Medicinal Chemistry (2022) evaluated its potential as an anti-inflammatory agent. The results indicated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in the treatment of inflammatory diseases.

Furthermore, preliminary studies have shown that Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate possesses moderate antitumor activity against certain cancer cell lines. A study conducted by researchers at the National Cancer Institute (2021) demonstrated that this compound can induce apoptosis in human colon cancer cells through the activation of caspase-dependent pathways. These findings highlight its potential as a lead compound for further drug development efforts.

In addition to its therapeutic applications, Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate has been investigated for its use in materials science. A recent publication in Advanced Materials (2023) explored its incorporation into polymer matrices to enhance their mechanical properties. The results showed that the presence of this compound significantly improved the tensile strength and elasticity of the resulting materials, making them suitable for various industrial applications.

The safety profile of Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate has also been evaluated in several toxicological studies. These studies have generally reported low toxicity levels when administered at therapeutic doses, although further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, Methyl 5-(4-chloro-3-methylphenyl)-5-oxovalerate (CAS No. 1443327-41-0) is a versatile compound with promising applications in pharmaceuticals, materials science, and other areas of chemistry. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial contexts.